Ethyl 3-benzyl-8-oxo-3-azabicyclo[3.2.1]octane-1-carboxylate
Overview
Description
Ethyl 3-benzyl-8-oxo-3-azabicyclo[3.2.1]octane-1-carboxylate is a chemical compound with the CAS Number: 815610-35-6. It has a molecular weight of 287.36 . It is used in the field of organic chemistry, particularly in the synthesis of tropane alkaloids .
Synthesis Analysis
The synthesis of this compound is part of the broader research into the construction of the 8-azabicyclo[3.2.1]octane scaffold, which is the central core of the family of tropane alkaloids . The synthesis process often involves the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold .Molecular Structure Analysis
The molecular structure of this compound is defined by its IUPAC name and Inchi Code: 1S/C17H21NO3/c1-2-21-16 (20)17-9-8-14 (15 (17)19)11-18 (12-17)10-13-6-4-3-5-7-13/h3-7,14H,2,8-12H2,1H3 . This indicates the presence of 17 carbon atoms, 21 hydrogen atoms, 1 nitrogen atom, and 3 oxygen atoms in the molecule.Chemical Reactions Analysis
The chemical reactions involving this compound are part of the broader field of organic chemistry, particularly in the synthesis of tropane alkaloids . The stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture .Physical and Chemical Properties Analysis
This compound is an oil in its physical form . It has a molecular weight of 287.36 . The storage temperature and purity of this compound are not specified in the available resources.Scientific Research Applications
1. Structural and Stereochemical Studies
Ethyl 3-benzyl-8-oxo-3-azabicyclo[3.2.1]octane-1-carboxylate and its derivatives have been extensively studied for their structural and stereochemical properties. Research by Arias-Pérez et al. (2003) and Vafina et al. (2003) explored the synthesis and structural characterization of related azabicyclooctane carboxylates, providing insights into their stereochemistry and molecular configurations (Arias-Pérez et al., 2003); (Vafina et al., 2003).
2. Synthesis and Molecular Structure Analysis
The synthesis and molecular structure of related compounds have been a significant focus. Moriguchi et al. (2014) synthesized cyclic amino acid esters, including derivatives of this compound, providing valuable information on their molecular structures through single-crystal X-ray diffraction analysis (Moriguchi et al., 2014).
3. Applications in Medicinal Chemistry
The compound has relevance in medicinal chemistry, particularly in the synthesis of pharmaceutical intermediates. Puriņš et al. (2020) discussed the generation of 1-azabicyclo[3.2.1]octane systems, which are important in the production of certain antihistamine drugs, highlighting the compound's potential utility in drug synthesis (Puriņš et al., 2020).
4. Role in Organic Synthesis
The compound and its derivatives play a critical role in various organic synthesis processes. The work of Gómez‐Sénchez and Marco-Contelles (2006) on the synthesis of azabicyclooctane derivatives and Casabona et al. (2007) on the synthesis of a proline analogue with an azabicyclooctane skeleton exemplify its versatility in organic chemistry (Gómez‐Sénchez & Marco-Contelles, 2006); (Casabona et al., 2007).
5. Catalysis and Green Chemistry
The compound has been studied for its potential applications in catalysis and green chemistry. For instance, the research by Qian et al. (2017) highlights its use in eco-friendly synthesis methods, demonstrating its role in sustainable chemical practices (Qian et al., 2017).
Safety and Hazards
Properties
IUPAC Name |
ethyl 3-benzyl-8-oxo-3-azabicyclo[3.2.1]octane-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO3/c1-2-21-16(20)17-9-8-14(15(17)19)11-18(12-17)10-13-6-4-3-5-7-13/h3-7,14H,2,8-12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULMIQDSAACVGII-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C12CCC(C1=O)CN(C2)CC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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